1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid

• IUPAC Name: 1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid
• InChI: InChI=1S/C17H19FN2O3/c1-10-3-4-13(18)12-9-11(2)15(19-14(10)12)20-7-5-17(23,6-8-20)16(21)22/h3-4,9,23H,5-8H2,1-2H3,(H,21,22)
• InChI Key: MOUSEVSVWNEJIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)F)C=C(C(=N2)N3CCC(CC3)(C(=O)O)O)C
• Molecular Formula: C17H19FN2O3
• Molecular Weight: 318.34 g/mol

Description

1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid, also known as FDMP, is a synthetic compound that has been gaining attention in the field of medicinal chemistry. The compound is a piperidine derivative that has shown potential as a drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid is still being investigated, but it is believed to involve the inhibition of certain enzymes and receptors in the body. The compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell growth. 1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid has also been shown to bind to certain receptors in the brain, which may contribute to its potential as a treatment for neurological disorders.
Biochemical and Physiological Effects:
1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid has been shown to have a variety of biochemical and physiological effects in preclinical studies. The compound has been shown to inhibit the growth of cancer cells and induce cell death through apoptosis. 1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid has several advantages for use in lab experiments, including its high purity and stability. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of 1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid, including its potential as a treatment for various diseases, as well as its mechanism of action. Further studies are needed to determine the optimal dosage and administration of the compound for different applications. Additionally, research is needed to investigate the potential side effects and toxicity of 1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid in humans. Overall, 1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid is a promising compound with potential for a wide range of applications in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid involves a multi-step process that includes the reaction of 5-fluoro-3,8-dimethylquinoline with piperidine, followed by the addition of a carboxylic acid group. The final product is obtained through a series of purification steps, including column chromatography and recrystallization. The synthesis of 1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid has been optimized to yield high purity and high yields of the compound.

Scientific Research Applications

1-(5-fluoro-3,8-dimethylquinolin-2-yl)-4-hydroxypiperidine-4-carboxylic acid has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has shown promising results in preclinical studies, demonstrating its ability to inhibit tumor growth and improve cognitive function in animal models.